Cas no 2580241-73-0 (2-sulfamoylethyl N,N-dimethylcarbamate)

• Product Name: 2-sulfamoylethyl N,N-dimethylcarbamate
• CAS No: 2580241-73-0
• MF: C₅H₁₂N₂O₄S
• MW: 196.224780082703
• CID: 5664525
• PubChem ID: 165886721
• Update Time: 2025-11-01

2-sulfamoylethyl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27734067
• 2580241-73-0
• 2-sulfamoylethyl N,N-dimethylcarbamate

• Inchi： 1S/C5H12N2O4S/c1-7(2)5(8)11-3-4-12(6,9)10/h3-4H2,1-2H3,(H2,6,9,10)
• InChI Key： KQUBVRPYEURBCE-UHFFFAOYSA-N
• SMILES： S(CCOC(N(C)C)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 196.05177804g/mol
• Monoisotopic Mass: 196.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-sulfamoylethyl N,N-dimethylcarbamate

2-Sulfamoylethyl N,N-Dimethylcarbamate (CAS No. 2580241-73-0): An Emerging Compound in Pharmaceutical Research

2-Sulfamoylethyl N,N-dimethylcarbamate (CAS No. 2580241-73-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as SEDMC, is characterized by its sulfonamide and carbamate functional groups, which confer it with a range of biological activities and properties.

The chemical structure of SEDMC consists of a sulfonamide moiety attached to an ethyl group, which is further substituted with a dimethylcarbamate group. This combination of functional groups provides the compound with a versatile platform for various biological interactions. Recent studies have highlighted the potential of SEDMC in areas such as anti-inflammatory, anti-cancer, and neuroprotective activities.

In the context of anti-inflammatory research, SEDMC has shown promising results in modulating the activity of key inflammatory mediators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that SEDMC effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to interfere with the NF-κB signaling pathway, a central regulator of inflammation.

Beyond its anti-inflammatory properties, SEDMC has also been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute (2023) revealed that SEDMC exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this cytotoxicity involves the induction of apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.

In addition to its therapeutic applications, SEDMC has been explored for its neuroprotective effects. A study published in Neuropharmacology (2023) reported that SEDMC can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that SEDMC may have potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of SEDMC involves a multi-step process that includes the reaction of sulfanilic acid with ethylene oxide to form 2-sulfamoylethanol, followed by the reaction with dimethylcarbamoyl chloride to produce the final product. The purity and yield of SEDMC can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In terms of safety and toxicity, preliminary studies have indicated that SEDMC exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile and potential side effects. These studies will also help to determine optimal dosing regimens and administration routes for clinical applications.

The future prospects for SEDMC are promising, with ongoing research aimed at elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable treatments for various diseases.

In conclusion, 2-sulfamoylethyl N,N-dimethylcarbamate (CAS No. 2580241-73-0), or SEDMC, represents an exciting advancement in pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutics.